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Toxicological Profile & Current Regulatory Status

The regulatory landscape for dimethomorph, particularly in the EU, has recently shifted based on an

updated safety assessment. The key points are summarized below.

Aspect Details

Toxicological
Classification

Toxic to reproduction (Category 1B); Meets criteria for an endocrine disruptor
in humans and wild mammals [1].

Toxicological
Reference Values
(TRVs)

Acceptable Daily Intake (ADI): 0.05 mg/kg bw per day; Acute Reference
Dose (ARfD): 0.6 mg/kg bw [1].

Basis for TRVs ADI based on a 1-year dog study (NOAEL 5 mg/kg bw/d). ARfD based on a

developmental toxicity study in rats (NOAEL 60 mg/kg bw) [1].

EU Regulatory
Status (as of 2025)

Approval not renewed; Grace period for existing stocks expires 20 May 2025.

Post-grace period, MRLs from former EU uses will be lowered to the limit of
quantification [1].
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Aspect Details

Consumer Safety
Conclusion

EFSA's 2024 assessment confirms that existing MRLs based on import
tolerances and CXLs are safe for consumers, with no intake concerns. The

current TRVs are also protective against endocrine disruption effects [1].

Residue Dissipation & Persistence Data

Understanding how dimethomorph dissipates in crops and the environment is crucial for MRL setting and

safety evaluations. The table below shows residue persistence data from field studies.

Crop/Matrix Half-life (Dissipation)
Terminal Residue (at
harvest)

Reference

Pepper (fruit) 1.7 - 3.8 days Below EU MRL (0.5
mg/kg) 7 days after final

application [2].

[2]

Soil 11.5 - 18.5 days Not Applicable [2]

Surface Water
(Photodegradation)

Few days to months (varies with
season, water depth, DOC,

nitrate/nitrite levels)

Not Applicable [3]

Key Environmental Fate Processes [3]:

In Water: Primary degradation pathways are indirect photolysis reactions with hydroxyl radicals
(OH) and triplet states of chromophoric dissolved organic matter (³CDOM*). Direct photolysis is a less
significant pathway.

Transformation Products: Major intermediates identified include N-formylmorpholine, 4-
chloroacetophenone, and 4-chlorobenzoic acid. This transformation may reduce acute toxicity to

freshwater organisms [3].

MRL Establishment Workflow
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The following diagram illustrates the general workflow for establishing Maximum Residue Levels (MRLs)

for a pesticide like dimethomorph in a regulatory framework such as the EU's.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s567675?utm_src=pdf-body
https://www.smolecule.com/products/s567675?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Application for
MRL Setting/Review

Data Submission &
Initial Assessment

Toxicological Evaluation

Residue & Dietary
Risk Assessment

EFSA Scientific
Review

EU Commission &
Member State Decision

Data Gaps
Identified?

Define Residue Definition
& Toxicological Reference Values

Consumer Exposure Calculation
Using PRIMo Model

Consideration of
CXLs & Import Tolerances Yes

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s567675?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


MRL Adopted

Click to download full resolution via product page

Diagram: MRL Establishment Workflow. This flowchart outlines the key stages in the EU process for setting

or reviewing Maximum Residue Levels, highlighting points where scientific data like toxicology and

consumer exposure are critical.

Key Considerations for Comparison Guides

When comparing dimethomorph with alternative fungicides, here are the most critical factors based on the

latest findings:

Focus on the new regulatory reality: The EU non-renewal based on environmental and health
concerns (endocrine disruption) is a pivotal event. Any objective comparison should highlight this

significant regulatory shift [1].
Leverage the latest consumer risk assessment: The 2024 EFSA statement concluded that dietary

exposure from existing MRLs is safe, providing a definitive, up-to-date point on consumer safety for
included commodities [1].

Incorporate environmental persistence data: The variation in half-life between crops (like pepper)
and soil, and its sensitivity to degradation in water by indirect photolysis, are key differentiators for

environmental impact comparisons [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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